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Compound of Interest

Compound Name: 2-Bromo-5-chlorophenol

Cat. No.: B087913 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational procedures for the handling and disposal of 2-Bromo-5-
chlorophenol. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe laboratory practices.

Chemical Identifier:

Name: 2-Bromo-5-chlorophenol

CAS Number: 13659-23-9

Molecular Formula: C₆H₄BrClO

Hazard Identification and Classification
2-Bromo-5-chlorophenol is classified as a hazardous substance. The primary hazards are

summarized below.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2-Bromo-5-chlorophenol to prevent

exposure.
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

To protect eyes from splashes

and dust.[3]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene, or Viton™). Gloves

must be inspected prior to use.

[1]

To prevent skin contact and

absorption.[1][4]

Skin and Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat worn over long-

sleeved clothing and closed-

toe shoes. For larger quantities

or potential for splashing, a

chemical-resistant apron is

advised.[1][4]

To protect skin and clothing

from contamination.[3][5]

Respiratory Protection

Work should be conducted in a

well-ventilated area or a

chemical fume hood.[5] If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

organic vapor cartridge

(NIOSH/MSHA approved).[1]

[3]

To prevent inhalation of dust or

vapors.[3]

Procedural Workflow for Handling 2-Bromo-5-
chlorophenol
The following diagram outlines the step-by-step workflow for safely handling 2-Bromo-5-
chlorophenol in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_4_2_6_dibromophenoxy_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.chemsrc.com/en/cas/13659-23-9_258613.html
https://www.chemsrc.com/en/cas/13659-23-9_258613.html
https://www.echemi.com/sds/2-bromo-5-chlorophenol-pd180727129911.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/product/b087913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase Handling Phase Cleanup Phase Disposal Phase

Preparation

Handling

Proceed when ready

Cleanup & Decontamination

After experiment

Waste Disposal

Segregate waste

End Process

Complete

Don appropriate PPE

Prepare chemical fume hood

Assemble all necessary materials

Weigh solid material carefully

Transfer material or solutions

Decontaminate surfaces and equipment

Doff PPE in correct order

Wash hands thoroughly

Collect solid waste in a labeled container

Dispose of contaminated PPE as hazardous waste

Collect liquid waste in a labeled container

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Bromo-5-chlorophenol.

First Aid Measures
In case of exposure to 2-Bromo-5-chlorophenol, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Accidental Release Measures and Disposal Plan
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Emergency Response Workflow for Spills:
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Caption: Logical relationship for responding to an emergency spill of 2-Bromo-5-
chlorophenol.

Spill Cleanup and Disposal Procedures:

Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[1] Use

appropriate personal protective equipment as outlined in the PPE section. Ensure adequate

ventilation.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains, as discharge into the environment must be avoided.[1]

Methods for Cleaning Up:

For solid spills, collect the material and place it in a suitable, closed container for disposal.

[1]

Use spark-proof tools and explosion-proof equipment.[1]

For liquid spills, absorb with an inert material (e.g., sand, silica gel) and place in a sealed

container for disposal.

Disposal: All waste, including contaminated absorbents and PPE, must be collected in

clearly labeled, closed containers.[1] Dispose of the chemical waste in accordance with local,

regional, and national regulations.[5] Do not dispose of it with household garbage, and

prevent it from reaching the sewage system.[6]

Handling and Storage
Handling: Handle in a well-ventilated place.[1] Wear suitable protective clothing and avoid

contact with skin and eyes.[1] Avoid the formation of dust and aerosols.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from foodstuff containers and incompatible materials such as oxidizing agents.[1][5]

Store at 2°C - 8°C for long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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